Cas no 1217015-50-3 (N-2-(diethylamino)propylbenzamide)

• Product Name: N-2-(diethylamino)propylbenzamide
• CAS No: 1217015-50-3
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• MDL: MFCD14860693
• CID: 5243211
• Update Time: 2026-03-08

N-2-(diethylamino)propylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(diethylamino)propyl]benzamide
• Benzamide, N-[2-(diethylamino)propyl]-
• N-2-(diethylamino)propylbenzamide

• MDL： MFCD14860693
• Inchi： 1S/C14H22N2O/c1-4-16(5-2)12(3)11-15-14(17)13-9-7-6-8-10-13/h6-10,12H,4-5,11H2,1-3H3,(H,15,17)
• InChI Key： KNFPSRCUBCGQCJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NCC(C)N(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 220
• XLogP3: 2.4
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-2-(diethylamino)propylbenzamide

Introduction to N-2-(diethylamino)propylbenzamide (CAS No. 1217015-50-3)

N-2-(diethylamino)propylbenzamide, identified by the chemical compound code CAS No. 1217015-50-3, is a significant molecule in the realm of pharmaceutical chemistry and biomedicine. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The benzamide moiety combined with the diethylamino side chain presents a fascinating chemical landscape that has been explored in various research studies.

The molecular structure of N-2-(diethylamino)propylbenzamide consists of a benzene ring substituted with an amide group, which is further linked to a propyl chain terminated by a diethylamino group. This configuration imparts specific physicochemical properties that make it a valuable candidate for medicinal chemistry investigations. The presence of the amide bond not only contributes to the compound's solubility and stability but also opens up possibilities for hydrogen bonding interactions, which are crucial in drug-receptor binding.

In recent years, there has been a surge in research focused on developing novel benzamide derivatives as potential therapeutic agents. These studies have highlighted the versatility of the benzamide scaffold in modulating biological pathways associated with inflammation, pain, and neurodegeneration. N-2-(diethylamino)propylbenzamide, with its distinct substituents, has been investigated for its pharmacological profile, particularly in the context of central nervous system (CNS) disorders.

One of the most compelling aspects of N-2-(diethylamino)propylbenzamide is its potential as an intermediate in the synthesis of more complex pharmacophores. The diethylamino group, known for its ability to enhance blood-brain barrier penetration, makes this compound an attractive candidate for designing drugs that require efficient CNS access. Additionally, the propyl chain provides a flexible linker that can be modified to optimize pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of N-2-(diethylamino)propylbenzamide with high accuracy. These computational models have been instrumental in guiding synthetic modifications aimed at improving drug-like properties such as solubility, bioavailability, and target specificity. For instance, virtual screening techniques have identified derivatives of this compound that exhibit enhanced binding to specific neurotransmitter receptors, suggesting their potential use in treating neurological conditions.

The synthesis of N-2-(diethylamino)propylbenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the amide bond between benzoyl chloride and N,N-diethylpropanediamine, followed by purification via recrystallization or column chromatography. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, making it feasible to conduct large-scale pharmacological studies.

Preclinical studies on N-2-(diethylamino)propylbenzamide have demonstrated promising results in animal models of pain and inflammation. The compound has shown ability to inhibit inflammatory cytokine production and modulate pain signaling pathways without significant side effects. These findings have prompted further investigation into its potential as a lead compound for developing novel therapeutics.

The role of N-2-(diethylamino)propylbenzamide in drug discovery is further underscored by its structural similarity to known bioactive molecules. By leveraging structure-activity relationship (SAR) studies, researchers can systematically modify various parts of the molecule to enhance its therapeutic efficacy. For example, replacing the diethylamino group with other amines or alkyl chains could lead to compounds with different pharmacological profiles while retaining core binding interactions.

In conclusion, N-2-(diethylamino)propylbenzamide (CAS No. 1217015-50-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for developing new drugs targeting neurological and inflammatory disorders. As our understanding of molecular interactions continues to evolve, compounds like N-2-(diethylamino)propylbenzamide will play a crucial role in advancing therapeutic strategies across multiple disease areas.